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Compound of Interest

Compound Name: 4-Chloro-3-nitrocinnamic acid

Cat. No.: B1298434

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Chloro-3-nitrocinnamic acid (CAS No. 20797-48-2). The following sections detail the known
hazards, precautionary measures, emergency procedures, and representative experimental
protocols relevant to the safe use of this compound in a research and development setting.

Hazard Identification and Classification

4-Chloro-3-nitrocinnamic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound presents as a yellow
solid and has no specified odor information.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation.[1]

Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation.[1][2]
Specific target organ toxicity — ]

) ] H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation.[1][2]

Signal Word: Warning[1][2]

Precautionary Measures and Personal Protective

Equipment (PPE)

Strict adherence to the following precautionary measures is mandatory to ensure the safety of

laboratory personnel.

Table 2: Precautionary Statements
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Type Code Precautionary Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1][Z]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[1][2]
Use only outdoors or in a well-
P271 _
ventilated area.[1][2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1][2]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[1][2]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

Call a POISON CENTER or

P312 .
doctor if you feel unwell.[1][2]
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.[1][2]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1][2]
Disposal P501 Dispose of contents/container

to an approved waste disposal
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plant.[1][2]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.

First Aid Measures

In the event of exposure, immediate action is crucial. The following table outlines the

recommended first aid procedures.

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation persists, call a

physician.[1][2]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention if
symptoms occur.[1][2]
Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.[1][2]

Handling and Storage
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Proper handling and storage procedures are essential to maintain the integrity of 4-Chloro-3-
nitrocinnamic acid and to prevent accidental exposure.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Ensure
adequate ventilation. Avoid dust formation.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

Experimental Protocols for Safety Assessment

While specific toxicological studies for 4-Chloro-3-nitrocinnamic acid are not readily available
in the public domain, the following are detailed methodologies based on OECD guidelines for
assessing the key hazards associated with this compound. These protocols are representative
of the type of studies that would be conducted to determine the skin and eye irritation potential
of a chemical.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to produce reversible inflammatory
changes in the skin.

Methodology:

Test Animal: The albino rabbit is the recommended species.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

o Application: A dose of 0.5 g of the test substance (moistened with a small amount of water to
form a paste) is applied to a small area (approx. 6 cm?2) of the clipped skin and covered with
a gauze patch and semi-occlusive dressing.

o Exposure: The exposure period is 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is gently
cleansed. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,
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48, and 72 hours after patch removal.

e Scoring: The reactions are scored on a scale of O (no reaction) to 4 (severe reaction) for both
erythema and edema.

Table 4: Draize Scale for Scoring Skin Reactions

Reaction Score Description

Erythema and Eschar

) 0 No erythema
Formation
1 Very slight erythema (barely
perceptible)
2 Well-defined erythema
3 Moderate to severe erythema
Severe erythema (beet
4 redness) to slight eschar
formation (injuries in depth)
Edema Formation 0 No edema
1 Very slight edema (barely
perceptible)
5 Slight edema (edges of area
well defined by definite raising)
3 Moderate edema (raised
approximately 1 millimeter)
Severe edema (raised more
4 than 1 millimeter and

extending beyond the area of

exposure)

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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Objective: To determine the potential of a substance to produce reversible or irreversible
changes in the eye.

Methodology:
o Test Animal: The albino rabbit is the recommended species.

o Procedure: A single dose of 0.1 g of the solid substance is instilled into the conjunctival sac
of one eye of the animal. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are evaluated for any lesions.

e Scoring: The ocular reactions are scored according to a standardized system.

Table 5: Draize Scale for Scoring Ocular Lesions
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Structure

Parameter Score

Description

Cornea

Opacity 0

No ulceration or

opacity

Scattered or diffuse
areas of opacity,
details of iris clearly

visible

Easily discernible
translucent areas,
details of iris slightly
obscured

Nacreous areas, no
details of iris visible,
size of pupil barely

discernible

Opaque cornea, iris
not discernible

through the opacity

Iris

0 Normal

Folds above normal,
congestion, swelling,
circumcorneal
injection (any or all of
these or combination
of any thereof) iris still
reacting to light (a
sluggish reaction is

considered positive)

No reaction to light,
hemorrhage, gross
destruction (any or all

of these)
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Conjunctivae Redness 0 Blood vessels normal

Some blood vessels

1
definitely injected
More diffuse, deeper

) crimson red, individual
vessels not easily
discernible

3 Diffuse beefy red

Chemosis (Swelling) 0 No swelling
Any swelling above

1 normal (includes
nictitating membrane)

5 Obvious swelling with
partial eversion of lids

3 Swelling with lids
about half-closed

4 Swelling with lids

more than half-closed

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-3-
nitrocinnamic acid, from initial hazard assessment to emergency response.
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Hazard Identification
(Skin Irritant 2, Eye Irritant 2, STOT SE 3)

informs

\4

Risk Assessment
(Evaluate exposure potential)

dictates

\4

Implement Control Measures

\ 4

Engineering Controls Administrative Controls Personal Protective Equipment (PPE) Safe Handling and Storage
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Lab Coat) (Avoid dust, Store in cool, dry, well-ventilated area)

requires

\ 4

Emergency Preparedness

First Aid Measures Spill Response Waste Disposal

(Eye Wash, Safety Shower) (Spill Kit) (Approved Waste Disposal Plant)

Click to download full resolution via product page

Figure 1: Safety and Handling Workflow for 4-Chloro-3-nitrocinnamic acid.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). It is the responsibility of the user to ensure that all safety precautions
are followed. The experimental protocols described are based on standard OECD guidelines
and are provided for informational purposes. Specific experimental results for 4-Chloro-3-
nitrocinnamic acid were not available in the public domain at the time of writing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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